Cas no 54314-76-0 (Decanedioic acid, 3-oxo-, dimethyl ester)

• Product Name: Decanedioic acid, 3-oxo-, dimethyl ester
• CAS No: 54314-76-0
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 354906
• PubChem ID: 14178866
• Update Time: 2025-04-19

Decanedioic acid, 3-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid, 3-oxo-, dimethyl ester
• dimethyl 3-oxodecanedioate
• 54314-76-0
• DTXSID00557069

• Inchi： 1S/C12H20O5/c1-16-11(14)8-6-4-3-5-7-10(13)9-12(15)17-2/h3-9H2,1-2H3
• InChI Key： UKTJGRDQSNRYPJ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 244.1311
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67